7-Chloro-2-(2-(diethylamino)ethyl)-1-(4-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(diethylamino)ethyl]-1-(4-fluorophenyl)-6-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H24ClFN2O3/c1-4-27(5-2)10-11-28-21(15-6-8-16(26)9-7-15)20-22(29)17-13-18(25)14(3)12-19(17)31-23(20)24(28)30/h6-9,12-13,21H,4-5,10-11H2,1-3H3
• InChI Key: BDRVXFLQPNFNAL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C(=C3)C)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C24H24ClFN2O3
• Molecular Weight: 442.9 g/mol

Description

7-Chloro-2-(2-(diethylamino)ethyl)-1-(4-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H24ClFN2O3 and its molecular weight is 442.92. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-2-(2-(diethylamino)ethyl)-1-(4-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-2-(2-(diethylamino)ethyl)-1-(4-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound belongs to a class of molecules that have been studied for their unique chemical structures and reactivities. For instance, research into the synthesis of thio- and furan-fused heterocycles has demonstrated the versatility of related chromeno[2,3-c]pyrrole derivatives in forming novel compounds through intramolecular cyclization processes (Ergun et al., 2014). Such synthetic methodologies are valuable for developing new chemical entities with potential applications in drug discovery and material science.

Photophysical Applications

The photophysical properties of compounds related to the one have been explored, particularly in the context of conjugated polymers and photoluminescent materials. For example, studies on conjugated polymers incorporating pyrrolo[3,4-c]pyrrole units have revealed their potential in electronic applications due to their strong photoluminescence and good photochemical stability (Beyerlein & Tieke, 2000). These properties make such materials suitable candidates for use in organic electronics and optoelectronic devices.

Electronic and Optoelectronic Materials

The electron-deficient nature and planar structure of the diketopyrrolopyrrole (DPP) backbone, similar to the core structure of the compound , endow related materials with high conductivity and electron mobility. This has been exploited in the development of electron transport layers for polymer solar cells, where the interfacial dipole moment created by n-type conjugated polyelectrolytes based on DPP units substantially improves device performance (Hu et al., 2015).